Cas no 113558-16-0 (Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-)

• Product Name: Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
• CAS No: 113558-16-0
• MF: C₄₆H₇₄O₁₇
• MW: 899.069576740265
• CID: 200638
• PubChem ID: 44419565
• Update Time: 2024-03-01

Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)- Chemical and Physical Properties

Names and Identifiers

• 2)-O-b-D-glucopyranosyl-(1&reg
• 2H,5H-14a,4a-(Epoxymethano)picene,oleanan-29-al deriv.
• 4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
• Primulanin
• Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1(R)2)-O-b-D-glucopyranosyl-(1(R)4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-
• 113558-16-0
• CHEMBL218412
• DTXSID901318518
• Oleanan-29-al,13,28-epoxy-16-hydroxy-3-[(O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®4)-a-L-arabinopyranosyl)oxy]-, (3b,16a,20b)-

• Inchi： 1S/C46H74O17/c1-40(2)25-7-11-43(5)26(8-12-46-27-15-41(3,20-48)13-14-45(27,21-59-46)28(50)16-44(43,46)6)42(25,4)10-9-29(40)62-37-35(56)32(53)24(19-58-37)61-39-36(33(54)31(52)23(17-47)60-39)63-38-34(55)30(51)22(49)18-57-38/h20,22-39,47,49-56H,7-19,21H2,1-6H3/t22-,23-,24+,25+,26-,27-,28-,29+,30+,31-,32+,33+,34-,35-,36-,37+,38+,39+,41+,42+,43-,44+,45-,46+/m1/s1
• InChI Key： JFAKXPCWZPQXLP-KASLOCEDSA-N
• SMILES： C[C@@]12C[C@@H](O)[C@@]34CC[C@](C)(C=O)C[C@@]3([H])[C@]1(CC[C@]1([H])[C@]3(CC[C@H](O[C@]5([H])OC[C@H](O[C@]6([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]6O[C@]6([H])OC[C@@H](O)[C@H](O)[C@H]6O)[C@H](O)[C@H]5O)C(C)(C)[C@]3([H])CC[C@@]21C)C)OC4

Computed Properties

• Exact Mass: 898.49260089g/mol
• Monoisotopic Mass: 898.49260089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 264Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids